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Compound of Interest

Compound Name: 3-Chloro-4-fluorophenol

Cat. No.: B1581553 Get Quote

An In-Depth Technical Guide to 3-Chloro-4-fluorophenol: Structure, Properties, and

Applications

Introduction
3-Chloro-4-fluorophenol is a halogenated aromatic organic compound that serves as a pivotal

intermediate in the landscape of fine chemical synthesis. Its unique molecular architecture,

featuring a phenol ring substituted with both chlorine and fluorine atoms, imparts specific

reactivity and properties that are highly valued in the development of complex molecules. This

guide provides a comprehensive technical overview of 3-Chloro-4-fluorophenol, detailing its

molecular structure, physicochemical properties, synthesis, and applications, with a particular

focus on its role in pharmaceutical and agrochemical research and development. For

researchers and drug development professionals, a thorough understanding of this building

block is essential for leveraging its potential in creating novel and effective chemical entities.

Molecular Identity and Physicochemical Properties
The foundational characteristics of 3-Chloro-4-fluorophenol are defined by its molecular

structure and resulting physical properties. The strategic placement of the chloro, fluoro, and

hydroxyl groups on the benzene ring dictates its chemical behavior and utility as a synthetic

precursor.
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A summary of the key identifiers and molecular properties for 3-Chloro-4-fluorophenol is
presented below. This data is fundamental for stoichiometric calculations, analytical

characterization, and regulatory documentation.

Property Value Source(s)

IUPAC Name 3-chloro-4-fluorophenol [1][2][3]

CAS Number 2613-23-2 [1][2][4]

Molecular Formula C₆H₄ClFO [1][2][3][4]

Molecular Weight 146.55 g/mol [2][5]

Canonical SMILES C1=CC(=C(C=C1O)Cl)F [1][3]

InChIKey
ZQXLIXHVJVAPLW-

UHFFFAOYSA-N
[1][2][4]

EC Number 220-042-5 [3]

Molecular Structure Visualization
The two-dimensional structure of 3-Chloro-4-fluorophenol illustrates the ortho-relationship

between the chlorine and fluorine atoms and the meta-relationship between the chlorine and

hydroxyl groups.

3-Chloro-4-fluorophenol
(Building Block)

Multi-Step Organic Synthesis
(e.g., Etherification, Coupling Reactions)

Reactant

Active Pharmaceutical Ingredients (APIs)
(e.g., Kinase Inhibitors)Product

Advanced Agrochemicals
(e.g., Herbicides)

Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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